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Compound of Interest

Compound Name: 1,10-Bis(pyridinium)decane

Cat. No.: B1194966

For researchers, scientists, and drug development professionals, ensuring safety during the
handling of chemical compounds is paramount. This guide provides immediate and essential
safety protocols, operational procedures, and disposal plans for 1,10-Bis(pyridinium)decane.
The following recommendations are based on general laboratory safety principles and data
from structurally related compounds.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is crucial to minimize exposure risk.
The following table summarizes the recommended PPE for handling 1,10-
Bis(pyridinium)decane.
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Body Part Required PPE Recommended PPE
A face shield should be worn in
] ) addition to safety goggles,
Eyes/Face Tight-sealing safety goggles.[1]

especially when a splash

hazard exists.[1]

Chemical-resistant gloves
Skin (e.g., nitrile).[1] A chemical-

resistant lab coat.[1]

Double-gloving for prolonged
contact.[1] A flame-retardant
and chemical-resistant suit for

larger quantities.

Work should be conducted in a

If a fume hood is not available,

a NIOSH-approved respirator

Respiratory certified chemical fume hood. ] ) )
o with an organic vapor cartridge
should be used.[1]
Chemical-resistant shoe
Feet Closed-toe shoes.[1] covers when handling larger

quantities or in case of spills.

Quantitative Data Summary

While specific quantitative data for 1,10-Bis(pyridinium)decane is not readily available, the

following table provides relevant data for decane, a structurally related component, to inform

handling procedures.

Property Value

Molecular Formula C20H30Br2Nz[2]

Molecular Weight 458.27 g/mol [2]

Flash Point (Decane) 46 °C (115 °F)[3]
Auto-ignition (Decane) 205 °C (401 °F)[3]
Explosive Limits (Decane) Lower: 0.7% Upper: 5.4%[3]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is critical to minimizing the risk of exposure and other
laboratory accidents.

1. Pre-Operational Checks:

» Verify Emergency Equipment: Ensure that safety showers and eyewash stations are
unobstructed and functional.

o Check Ventilation: All work with this compound should be conducted in a certified chemical
fume hood to minimize inhalation exposure.[1]

o Gather Materials: Have all necessary experimental equipment, reagents, and spill control
materials readily available.

2. Handling:
e Avoid direct contact with skin, eyes, and clothing.[1]
e Prevent the formation of dust or aerosols.[1]

o Use spark-proof tools and explosion-proof equipment, especially given the flammability of
related compounds.[4][5]

e Ground/bond container and receiving equipment to prevent static discharge.[5]
e Wash hands thoroughly after handling.[1]

3. Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from heat, sparks, open flames, and hot surfaces.[3][5]

o Store locked up.[3][6]

» Keep away from incompatible materials such as strong oxidizing agents.[1]
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Disposal Plan

Proper disposal of 1,10-Bis(pyridinium)decane and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.

o Container Management: Use compatible, properly labeled, and sealed containers for waste
collection.

o Disposal Method: Dispose of waste in accordance with all local, state, and federal
regulations.[1] Do not pour down the drain or discard in regular trash.[7] Contact your
institution's environmental health and safety department for specific guidance on chemical
waste disposal.[7]

Experimental Workflow
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Caption: Workflow for Safely Handling 1,10-Bis(pyridinium)decane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1194966?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyridinium_4_methoxycarbonyl_1_methyl.pdf
https://www.chemscene.com/6266-40-6.html?productObj=CS-0222457
https://fr.cpachem.com/msds?num=SB411&dnl=sd_-_n-Decane_%5BCAS_124-18-5%5D_%28SB411%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=O2128500&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/124-18-5-A0000628-GB-en.pdf
https://www.chempoint.com/products/download?grade=47155&doctype=sds
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://www.benchchem.com/product/b1194966#personal-protective-equipment-for-handling-1-10-bis-pyridinium-decane
https://www.benchchem.com/product/b1194966#personal-protective-equipment-for-handling-1-10-bis-pyridinium-decane
https://www.benchchem.com/product/b1194966#personal-protective-equipment-for-handling-1-10-bis-pyridinium-decane
https://www.benchchem.com/product/b1194966#personal-protective-equipment-for-handling-1-10-bis-pyridinium-decane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1194966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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